Cas no 674767-27-2 (1-Propanone, 1-(4-chloro-2-mercaptophenyl)-3-phenyl-)

• Product Name: 1-Propanone, 1-(4-chloro-2-mercaptophenyl)-3-phenyl-
• CAS No: 674767-27-2
• MF: C₁₅H₁₃ClOS
• MW: 276.781121969223
• CID: 1716396
• PubChem ID: 71045955
• Update Time: 2025-04-21

1-Propanone, 1-(4-chloro-2-mercaptophenyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(4-chloro-2-mercaptophenyl)-3-phenyl-
• 1-(4-chloro-2-sulfanylphenyl)-3-phenylpropan-1-one
• SCHEMBL13988806
• DTXSID60744130
• 674767-27-2

• Inchi： 1S/C15H13ClOS/c16-12-7-8-13(15(18)10-12)14(17)9-6-11-4-2-1-3-5-11/h1-5,7-8,10,18H,6,9H2
• InChI Key： HAVOQWIMDULQMX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)S)C(CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 276.0375639g/mol
• Monoisotopic Mass: 276.0375639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 18.1Ų